2-Naphthalen-2-ylmethyl-benzaldehyde
Overview
Description
Scientific Research Applications
Synthesis and Chemical Properties
- 2-Naphthalen-2-ylmethyl-benzaldehyde and its derivatives are integral in synthesizing naphthalene derivatives through Fe(III)-catalyzed benzannulation, which is advantageous due to its use of inexpensive catalysts and mild reaction conditions (Zhu et al., 2013).
- These compounds are also used in synthesizing benzimidazole derivatives with potential anticancer properties (Salahuddin et al., 2014).
- Novel Schiff bases containing naphthalene units have been synthesized and exhibit promising properties for optoelectronic applications due to their luminescence and electrochemical properties (Sęk et al., 2015).
Chemical Analysis and Detection
- This compound derivatives have been employed in high-performance liquid chromatography for the quantitation of various impurities in pharmaceutical compounds (Ekpe et al., 2001).
Environmental and Atmospheric Chemistry
- The compound and its derivatives are significant in understanding the atmospheric oxidation mechanisms of naphthalene, which is a major polycyclic aromatic hydrocarbon (Nishino et al., 2009).
- They are also relevant in studies investigating the toxicity of naphthalene and benzene on certain insect models, providing insights into the toxicological effects of these compounds (Pájaro-Castro et al., 2017).
Future Directions
While specific future directions for “2-Naphthalen-2-ylmethyl-benzaldehyde” are not available, there are studies discussing the future directions of naphthalene derivatives . These studies highlight the potential of naphthalene derivatives in various fields, including medicine, material science, and more .
Mechanism of Action
Target of Action
Similar compounds have been used in the synthesis of diverse heterocyclic compounds , suggesting that it may interact with various biological targets.
Mode of Action
It’s known that similar compounds can participate in various organic transformations due to their electron-rich aromatic framework and multiple reactive sites . This allows them to interact with their targets and induce changes.
Biochemical Pathways
Compounds with similar structures have been used in the synthesis of diverse n/o-containing heterocyclic frameworks , suggesting that they may affect multiple biochemical pathways.
Pharmacokinetics
Therefore, its impact on bioavailability is currently unknown .
Result of Action
Similar compounds have been used in the synthesis of diverse heterocyclic compounds , suggesting that they may have various molecular and cellular effects.
Action Environment
Similar compounds have been used in various organic transformations due to their stability and reactivity .
properties
IUPAC Name |
2-(naphthalen-2-ylmethyl)benzaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14O/c19-13-18-8-4-3-7-17(18)12-14-9-10-15-5-1-2-6-16(15)11-14/h1-11,13H,12H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KCQOVEAZGHIXAT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)CC3=CC=CC=C3C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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